Cas no 2228526-87-0 (tert-butyl N-(2-hydroxy-3-methoxy-5-sulfamoylphenyl)carbamate)

• Product Name: tert-butyl N-(2-hydroxy-3-methoxy-5-sulfamoylphenyl)carbamate
• CAS No: 2228526-87-0
• MF: C₁₂H₁₈N₂O₆S
• MW: 318.346122264862
• CID: 5814963
• PubChem ID: 165692848
• Update Time: 2025-05-25

tert-butyl N-(2-hydroxy-3-methoxy-5-sulfamoylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-hydroxy-3-methoxy-5-sulfamoylphenyl)carbamate
• 2228526-87-0
• EN300-1898106

• Inchi： 1S/C12H18N2O6S/c1-12(2,3)20-11(16)14-8-5-7(21(13,17)18)6-9(19-4)10(8)15/h5-6,15H,1-4H3,(H,14,16)(H2,13,17,18)
• InChI Key： AQMMCOIAGZNTEZ-UHFFFAOYSA-N
• SMILES： S(C1=CC(=C(C(=C1)NC(=O)OC(C)(C)C)O)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 318.08855747g/mol
• Monoisotopic Mass: 318.08855747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 136Ų

Additional information on tert-butyl N-(2-hydroxy-3-methoxy-5-sulfamoylphenyl)carbamate

Introduction to Tert-butyl N-(2-hydroxy-3-methoxy-5-sulfamoylphenyl)carbamate (CAS No. 2228526-87-0)

Tert-butyl N-(2-hydroxy-3-methoxy-5-sulfamoylphenyl)carbamate, identified by its Chemical Abstracts Service (CAS) number 2228526-87-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of tert-butyl N-(2-hydroxy-3-methoxy-5-sulfamoylphenyl)carbamate, particularly the presence of a sulfamoyl group and a hydroxymethyl moiety, contribute to its unique chemical properties and biological interactions.

The tert-butyl carbamate moiety in the molecular structure serves as a protecting group, commonly employed in synthetic chemistry to safeguard reactive functional groups during multi-step syntheses. This feature makes tert-butyl N-(2-hydroxy-3-methoxy-5-sulfamoylphenyl)carbamate a valuable intermediate in the development of complex pharmaceutical molecules. The compound’s aromatic backbone, incorporating both hydroxyl and methoxy substituents, suggests potential interactions with biological targets such as enzymes and receptors, which are critical for drug design.

In recent years, sulfonamide derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The sulfamoyl group is known to enhance binding affinity to biological targets by forming hydrogen bonds and ionic interactions. The specific arrangement of functional groups in tert-butyl N-(2-hydroxy-3-methoxy-5-sulfamoylphenyl)carbamate may confer selectivity for certain therapeutic applications. For instance, the combination of a hydroxymethyl group and a methoxy substituent could influence metabolic stability and bioavailability, making it an attractive candidate for drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of sulfonamide-based compounds with high precision. Studies have demonstrated that the structural motifs present in tert-butyl N-(2-hydroxy-3-methoxy-5-sulfamoylphenyl)carbamate can be optimized to improve pharmacokinetic profiles. For example, modifications to the aromatic ring or the substitution pattern could enhance solubility and reduce toxicity, thereby expanding its therapeutic utility.

The synthesis of tert-butyl N-(2-hydroxy-3-methoxy-5-sulfamoylphenyl)carbamate involves multi-step organic reactions, including condensation, nucleophilic substitution, and protection-deprotection strategies. The use of advanced synthetic techniques such as transition-metal catalysis has streamlined the production process, making it more efficient and scalable. These developments are crucial for meeting the increasing demand for high-quality intermediates in pharmaceutical manufacturing.

One of the most promising applications of tert-butyl N-(2-hydroxy-3-methoxy-5-sulfamoylphenyl)carbamate is in the development of targeted therapies for chronic diseases. Research has shown that sulfonamide derivatives can modulate key signaling pathways involved in inflammation and cancer progression. The presence of both polar and non-polar regions in its structure allows it to interact with both hydrophilic and hydrophobic biological targets. This dual functionality makes it a versatile scaffold for designing novel therapeutic agents.

The pharmaceutical industry has increasingly adopted green chemistry principles to minimize environmental impact while maintaining high yields and purity standards. The synthesis of tert-butyl N-(2-hydroxy-3-methoxy-5-sulfamoylphenyl)carbamate exemplifies these efforts through the use of sustainable solvents and catalytic systems. Such innovations not only improve process efficiency but also align with global regulatory requirements for environmentally responsible manufacturing practices.

Future research directions may focus on exploring the pharmacological effects of derivatives of tert-butyl N-(2-hydroxy-3-methoxy-5-sulfamoylphenyl)carbamate by modifying specific functional groups or introducing new substituents. High-throughput screening techniques combined with machine learning algorithms could accelerate the discovery of lead compounds with enhanced therapeutic profiles. Additionally, preclinical studies are essential to evaluate the safety and efficacy of these derivatives before they can be translated into clinical applications.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the structural dynamics and electronic properties of sulfonamide-based compounds like tert-butyl N-(2-hydroxy-3-methoxy-5-sulfamoylphenyl)carbamate. These studies help in rationalizing experimental observations and guiding synthetic modifications to optimize drug-like properties.

In conclusion, tert-butyl N-(2-hydroxy-3-methoxy-5-sulfamoylphenyl)carbamate (CAS No. 2228526-87-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its synthesis reflects modern trends toward sustainable and efficient chemical processes, while ongoing research continues to uncover new possibilities for its use in medicine. As our understanding of biological systems grows, compounds like this will play an increasingly important role in addressing complex diseases through targeted therapies.